Cas no 1421457-01-3 (2-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine)
2-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-[[1-(3-Pyridinylsulfonyl)-4-piperidinyl]oxy]-5-(trifluoromethyl)pyridine
- 2-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine
-
- Inchi: 1S/C16H16F3N3O3S/c17-16(18,19)12-3-4-15(21-10-12)25-13-5-8-22(9-6-13)26(23,24)14-2-1-7-20-11-14/h1-4,7,10-11,13H,5-6,8-9H2
- InChI Key: KOIZOBXAEDRTSU-UHFFFAOYSA-N
- SMILES: C1(OC2CCN(S(C3=CC=CN=C3)(=O)=O)CC2)=NC=C(C(F)(F)F)C=C1
Experimental Properties
- Density: 1.412±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 503.4±60.0 °C(Predicted)
- pka: 3.07±0.11(Predicted)
2-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6359-0741-2μmol |
2-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine |
1421457-01-3 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6359-0741-5μmol |
2-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine |
1421457-01-3 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6359-0741-10μmol |
2-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine |
1421457-01-3 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6359-0741-20μmol |
2-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine |
1421457-01-3 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F6359-0741-1mg |
2-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine |
1421457-01-3 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6359-0741-2mg |
2-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine |
1421457-01-3 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6359-0741-3mg |
2-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine |
1421457-01-3 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6359-0741-4mg |
2-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine |
1421457-01-3 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6359-0741-5mg |
2-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine |
1421457-01-3 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6359-0741-10mg |
2-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine |
1421457-01-3 | 10mg |
$118.5 | 2023-09-09 |
2-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 2-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine
Introduction to 2-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine (CAS No. 1421457-01-3)
2-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine, with the CAS number 1421457-01-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes both pyridine and piperidine moieties, linked through an oxygen atom. The presence of a trifluoromethyl group further enhances its chemical properties, making it a valuable candidate for various applications in medicinal chemistry.
The pyridine-3-sulfonyl moiety in this compound plays a crucial role in its pharmacological activity. Pyridine derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfonyl group, in particular, is known to enhance the binding affinity of the molecule to its target proteins, thereby improving its efficacy. This structural feature has been extensively studied in the development of novel therapeutic agents.
In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various enzymes and receptors involved in cancer progression. Among these, kinases have emerged as key therapeutic targets due to their critical role in cell signaling pathways. The compound 2-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine has been identified as a potential inhibitor of several kinases, particularly those involved in tyrosine phosphorylation. Its ability to disrupt these signaling pathways makes it a promising candidate for the treatment of various cancers.
The trifluoromethyl group is another key feature that contributes to the unique properties of this compound. This group is known to enhance metabolic stability, lipophilicity, and binding affinity. In drug design, trifluoromethyl groups are often incorporated to improve the pharmacokinetic profile of molecules. Studies have shown that compounds containing trifluoromethyl groups tend to have longer half-lives and better oral bioavailability, which are critical factors for therapeutic efficacy.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions between this compound and its target proteins with high accuracy. These studies have revealed that the pyridine-3-sulfonyl moiety interacts with key residues in the active site of kinases, while the trifluoromethyl group provides additional hydrophobic interactions. This detailed understanding of molecular interactions has guided the optimization of the compound's structure to enhance its potency and selectivity.
The synthesis of 2-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine involves multiple steps, each requiring careful control of reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has facilitated the efficient construction of its complex framework. These synthetic strategies have been adapted from recent literature on pyridine derivatives, demonstrating the compound's alignment with cutting-edge chemical methodologies.
In vitro studies have demonstrated the inhibitory activity of this compound against various kinases, including those overexpressed in cancer cells. Initial results suggest that it can effectively disrupt signaling pathways associated with tumor growth and metastasis. Furthermore, preliminary toxicology studies have shown that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further development.
The potential applications of this compound extend beyond oncology. Research is ongoing to explore its efficacy in treating inflammatory diseases and neurodegenerative disorders. The unique structural features of 2-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine, particularly the interplay between the sulfonyl and trifluoromethyl groups, make it a versatile scaffold for designing novel therapeutics.
The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification and optimization of promising candidates like this one. Predictive models have been developed to assess the pharmacological properties of small molecules based on their structural features. These models have helped prioritize compounds for further investigation, streamlining the drug development process.
In conclusion, 2-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine, with CAS number 1421457-01-3, represents a significant advancement in pharmaceutical research. Its unique structural composition and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.
1421457-01-3 (2-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)